Cas no 1825383-84-3 (N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide)

• Product Name: N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide
• CAS No: 1825383-84-3
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 5962706
• PubChem ID: 121515954
• Update Time: 2025-05-21

N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1779450775
• N-[CYANO(CYCLOPROPYL)METHYL]-4,5-DIMETHYL-2-PHENYLFURAN-3-CARBOXAMIDE
• 1825383-84-3
• AKOS030755252
• EN300-26687695
• N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide

• Inchi： 1S/C18H18N2O2/c1-11-12(2)22-17(14-6-4-3-5-7-14)16(11)18(21)20-15(10-19)13-8-9-13/h3-7,13,15H,8-9H2,1-2H3,(H,20,21)
• InChI Key： AJGGXDOCOIWFIP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(=C1C1C=CC=CC=1)C(NC(C#N)C1CC1)=O

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66Ų

Additional information on N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide

Comprehensive Overview of N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide (CAS No. 1825383-84-3)

N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide (CAS No. 1825383-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a furancarboxamide core with a cyclopropyl and cyano functional group, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula and structural complexity contribute to its potential in modulating biological pathways, particularly in targeting enzyme inhibition or receptor interactions.

In recent years, the demand for highly functionalized heterocyclic compounds like N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its bioactivity profile, which may offer solutions for crop protection or therapeutic agent development. The compound's CAS No. 1825383-84-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide involves multi-step organic reactions, including cyclization, amidation, and cyanation. Its physicochemical properties, such as solubility and stability, are critical for formulation scientists optimizing delivery systems. Notably, the cyclopropyl moiety enhances metabolic resistance, a feature valued in prolonged-action pharmaceuticals and agrochemical formulations.

From an industrial perspective, CAS No. 1825383-84-3 is often discussed in the context of green chemistry and atom economy. Manufacturers are exploring eco-friendly synthetic routes to reduce waste, aligning with global ESG (Environmental, Social, and Governance) trends. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging applications of N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide include its role in catalysis and material science. Its electron-withdrawing groups (e.g., cyano) make it a candidate for designing organic semiconductors or ligands in metal-organic frameworks (MOFs). These interdisciplinary uses highlight its potential beyond traditional life sciences.

In summary, N-[Cyano(cyclopropyl)methyl]-4,5-dimethyl-2-phenylfuran-3-carboxamide (CAS No. 1825383-84-3) represents a multifunctional scaffold with broad scientific and industrial appeal. Its integration into cutting-edge research underscores the importance of specialty chemicals in addressing modern challenges, from healthcare to sustainable technologies.